Cas no 1932611-26-1 ((1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid)

• Product Name: (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid
• CAS No: 1932611-26-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5407479
• Update Time: 2025-05-28

(1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid

• Inchi： 1S/C7H9N3O2/c11-7(12)5-2-1-4(5)6-8-3-9-10-6/h3-5H,1-2H2,(H,11,12)(H,8,9,10)/t4-,5+/m0/s1
• InChI Key： YZCXHKIPZZHCGC-CRCLSJGQSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H]1C1NN=CN=1

Experimental Properties

• Density: 1.490±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.3±55.0 °C(Predicted)
• pka: 4.38±0.40(Predicted)

Additional information on (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid

Recent Advances in the Study of (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid (CAS: 1932611-26-1)

The compound (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid (CAS: 1932611-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its cyclobutane ring fused with a triazole moiety offers a rigid scaffold that can be exploited for the development of enzyme inhibitors, particularly those targeting infectious diseases and cancer. The compound's stereochemistry is critical for its biological activity, as evidenced by structure-activity relationship (SAR) studies.

One of the most notable advancements is the optimization of synthetic routes to produce (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid with high enantiomeric purity. Researchers have developed asymmetric catalytic methods that significantly improve yield and reduce byproducts. These methods are pivotal for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy as a potential antiviral agent. Specifically, it has shown inhibitory activity against viral proteases, which are essential for viral replication. Molecular docking simulations suggest that the triazole ring interacts with key residues in the protease active site, providing a basis for further drug design.

Additionally, (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid has been investigated for its role in modulating immune responses. Preliminary data indicate that it can influence cytokine production, making it a candidate for autoimmune disease therapy. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, (1R,2S)-2-(1H-1,2,4-Triazol-5-yl)cyclobutanecarboxylic acid represents a promising scaffold for drug discovery. Its unique structural attributes and versatile biological activities make it a valuable target for further research. Future studies should focus on expanding its therapeutic applications and improving its synthetic accessibility.